molecular formula C9H10Br2O B8785797 5-Bromo-2-methoxy-3-methylbenzyl bromide

5-Bromo-2-methoxy-3-methylbenzyl bromide

Cat. No. B8785797
M. Wt: 293.98 g/mol
InChI Key: RKMZTSJSCZAEGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-methoxy-3-methylbenzyl bromide is a useful research compound. Its molecular formula is C9H10Br2O and its molecular weight is 293.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-methoxy-3-methylbenzyl bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-methoxy-3-methylbenzyl bromide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Bromo-2-methoxy-3-methylbenzyl bromide

Molecular Formula

C9H10Br2O

Molecular Weight

293.98 g/mol

IUPAC Name

5-bromo-1-(bromomethyl)-2-methoxy-3-methylbenzene

InChI

InChI=1S/C9H10Br2O/c1-6-3-8(11)4-7(5-10)9(6)12-2/h3-4H,5H2,1-2H3

InChI Key

RKMZTSJSCZAEGP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OC)CBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(5-Bromo-2-methoxy-3-methylphenyl)methanol (2.0 g, 8.7 mmol) and triphenylphosphine (4.5 g, 17.4 mmol) were combined in tetrahydrofuran (30 mL) and cooled to 0° C. N-Bromosuccinimide (3.2 g, 17.4 mmol) was introduced in portions and the reaction allowed to warm to room temperature. After 16 h, the reaction mixture was diluted with ethyl acetate, washed with concentrated sodium bicarbonate (2×), then brine (2×), dried over sodium sulfate, and concentrated. Column chromatography on silica gel (hexanes) gave 1.87 g (73%) as a white powder. 1H-NMR (CDCl3, 300 MHz) δ 7.32-7.33 (m, 1H), 7.23-7.24 (m, 1H), 4.46 (s, 2H), 3.82 (s, 3H), 2.25 (s, 3H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step Two
Quantity
3.2 g
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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